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Compound of Interest

Compound Name: Kaempferol-3-O-glucorhamnoside

Cat. No.: B600530

Audience: Researchers, scientists, and drug development professionals.

This guide provides core technical data on Kaempferol-3-O-glucorhamnoside, a flavonoid
glycoside found in various plants, including Thesium chinense Turcz.[1][2] It is recognized for
its potential anti-inflammatory and antioxidant properties.[1][2]

Physicochemical Data

The fundamental molecular properties of Kaempferol-3-O-glucorhamnoside are summarized
below. This data is essential for analytical chemistry, molecular modeling, and pharmacokinetic
studies. Note that Kaempferol-3-O-rutinoside is a common synonym for this compound.

Property Value Source
Molecular Formula C27H30015 [11[31[41[5]
Molecular Weight 594.52 g/mol [11[3114]
Exact Mass 594.15847025 Da [31141[5]

Methodological Considerations for Analysis

While detailed experimental protocols are beyond the scope of this specific guide, the
characterization and quantification of Kaempferol-3-O-glucorhamnoside in biological or
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botanical matrices typically involve a combination of the following well-established analytical
techniques:

o High-Performance Liquid Chromatography (HPLC): Used for the separation and
guantification of the compound from complex mixtures. A C18 reversed-phase column is
often employed with a gradient elution system, typically involving acetonitrile and water
(often acidified with formic or acetic acid) as the mobile phase. Detection is commonly
performed using a Diode-Array Detector (DAD) or UV-Vis detector.

e Mass Spectrometry (MS): Often coupled with liquid chromatography (LC-MS), this technique
is crucial for structural confirmation. Electrospray ionization (ESI) is a common ionization
source. High-resolution mass spectrometry (e.g., Q-TOF or Orbitrap) can confirm the
elemental composition by providing a highly accurate mass measurement.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are
indispensable for the complete structural elucidation of the molecule, including the
confirmation of the aglycone structure, the identity of the sugar moieties (glucose and
rhamnose), and the specific linkage positions between them.

A typical workflow for the identification of this compound would involve extraction from the plant
material using a solvent like methanol or ethanol, followed by purification steps, and finally,
analysis by HPLC, LC-MS, and NMR for definitive identification and quantification.

Molecular Structure and Composition

Kaempferol-3-O-glucorhamnoside is a glycoside, meaning it is composed of a non-sugar
component (aglycone) and one or more sugar moieties. The logical relationship between these
components is illustrated below.
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Caption: Molecular composition of Kaempferol-3-O-glucorhamnoside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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